Cortisol octanoate
Cortisol octanoate
Cortisol octanoate is a corticosteroid hormone.
Brand Name:
Vulcanchem
CAS No.:
6678-14-4
VCID:
VC21183636
InChI:
InChI=1S/C29H44O6/c1-4-5-6-7-8-9-25(33)35-18-24(32)29(34)15-13-22-21-11-10-19-16-20(30)12-14-27(19,2)26(21)23(31)17-28(22,29)3/h16,21-23,26,31,34H,4-15,17-18H2,1-3H3/t21-,22-,23-,26+,27-,28-,29-/m0/s1
SMILES:
CCCCCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O
Molecular Formula:
C29H44O6
Molecular Weight:
488.7 g/mol
Cortisol octanoate
CAS No.: 6678-14-4
Cat. No.: VC21183636
Molecular Formula: C29H44O6
Molecular Weight: 488.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cortisol octanoate is a corticosteroid hormone. |
|---|---|
| CAS No. | 6678-14-4 |
| Molecular Formula | C29H44O6 |
| Molecular Weight | 488.7 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] octanoate |
| Standard InChI | InChI=1S/C29H44O6/c1-4-5-6-7-8-9-25(33)35-18-24(32)29(34)15-13-22-21-11-10-19-16-20(30)12-14-27(19,2)26(21)23(31)17-28(22,29)3/h16,21-23,26,31,34H,4-15,17-18H2,1-3H3/t21-,22-,23-,26+,27-,28-,29-/m0/s1 |
| Standard InChI Key | VWVPRYMOFYIOOZ-KAQKJVHQSA-N |
| Isomeric SMILES | CCCCCCCC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O |
| SMILES | CCCCCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O |
| Canonical SMILES | CCCCCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O |
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